Cas no 355833-76-0 (Spiro[bicyclo[2.2.1]heptane-2,3'-oxetane],3-methyl-)

• Product Name: Spiro[bicyclo[2.2.1]heptane-2,3'-oxetane],3-methyl-
• CAS No: 355833-76-0
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• CID: 303141
• PubChem ID: 45098346
• Update Time: 2025-04-19

Spiro[bicyclo[2.2.1]heptane-2,3'-oxetane],3-methyl- Chemical and Physical Properties

Names and Identifiers

• Spiro[bicyclo[2.2.1]heptane-2,3'-oxetane],3-methyl-
• Spiro[bicyclo[2.2.1]heptane-2,3-oxetane], 3-methyl- (9CI)
• 355833-76-0
• SCHEMBL2784664
• Spiro[bicyclo[2.2.1]heptane-2,3-oxetane],3-methyl-(9ci)

• Inchi： 1S/C10H16O/c1-7-8-2-3-9(4-8)10(7)5-11-6-10/h7-9H,2-6H2,1H3
• InChI Key： DLQVQDMTNCGTGW-UHFFFAOYSA-N
• SMILES： O1CC2(C1)C(C)C1CCC2C1

Computed Properties

• Exact Mass: 152.12000
• Monoisotopic Mass: 152.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23000
• LogP: 2.06900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids